Cas no 5280-16-0 ((4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one)

5280-16-0 structure
Product name:(4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one
(4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- (4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one
- (4Z)-2-(3,5-ditert-butylphenyl)-4-[(2-fluorophenyl)methylidene]-1,3-oxazol-5-one
- DTXSID90366869
- 5280-16-0
- ZINC04990532
-
- Inchi: InChI=1S/C24H26FNO2/c1-23(2,3)17-11-16(12-18(14-17)24(4,5)6)21-26-20(22(27)28-21)13-15-9-7-8-10-19(15)25/h7-14H,1-6H3/b20-13-
- InChI Key: AERSDUFQAQFELK-MOSHPQCFSA-N
- SMILES: CC(C)(C)C1=CC(=CC(=C1)C2=NC(=CC3=CC=CC=C3F)C(=O)O2)C(C)(C)C
Computed Properties
- Exact Mass: 379.19488
- Monoisotopic Mass: 379.194757
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 38.7
Experimental Properties
- Density: 1.08
- Boiling Point: 450.3°C at 760 mmHg
- Flash Point: 226.2°C
- Refractive Index: 1.544
- PSA: 38.66
(4Z)-2-(3,5-di-tert-butylphenyl)-4-(2-fluorobenzylidene)-1,3-oxazol-5(4H)-one Related Literature
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Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
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Shuang Liu Dalton Trans., 2017,46, 14509-14518
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Zhu Zhu,Qian-min Deng,Guo-qing Shi Anal. Methods, 2016,8, 564-569
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Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
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6. A broadband aggregation-independent plasmonic absorber for highly efficient solar steam generation†Zhongming Huang,Shengliang Li,Xiao Cui,Yingpeng Wan,Yafang Xiao,Shuang Tian,Hui Wang,Xiaozhen Li,Qi Zhao,Chun-Sing Lee J. Mater. Chem. A, 2020,8, 10742-10746
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Andriy Taranovskyy,János J. Tomán,Zoltán Erdélyi Phys. Chem. Chem. Phys., 2021,23, 6116-6127
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Suzhi Li,Pengtao Ma,Jingping Wang,Yuanyuan Guo,Haizhu Niu,Junwei Zhao,Jingyang Niu CrystEngComm, 2010,12, 1718-1721
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